Cas no 852437-88-8 (3-(3,4-dimethoxyphenyl)-6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine)

• Product Name: 3-(3,4-dimethoxyphenyl)-6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine
• CAS No: 852437-88-8
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 5957275
• PubChem ID: 7118316
• Update Time: 2025-10-30

3-(3,4-dimethoxyphenyl)-6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 3-(3,4-dimethoxyphenyl)-6-[[(2-methylphenyl)methyl]thio]-
• F0676-0916
• 3-(3,4-dimethoxyphenyl)-6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazine
• 852437-88-8
• AKOS024595612
• 3-(3,4-dimethoxyphenyl)-6-[(2-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazine
• 3-(3,4-dimethoxyphenyl)-6-((2-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C21H20N4O2S/c1-14-6-4-5-7-16(14)13-28-20-11-10-19-22-23-21(25(19)24-20)15-8-9-17(26-2)18(12-15)27-3/h4-12H,13H2,1-3H3
• InChI Key： CODSBIOXZJIUCR-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=CC=C(OC)C(OC)=C3)N1N=C(SCC1=CC=CC=C1C)C=C2

Computed Properties

• Exact Mass: 392.13069707g/mol
• Monoisotopic Mass: 392.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: -0.66±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(3,4-dimethoxyphenyl)-6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine

Professional Introduction to Compound with CAS No. 852437-88-8 and Product Name: 3-(3,4-dimethoxyphenyl)-6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine

The compound with the CAS number 852437-88-8 and the product name 3-(3,4-dimethoxyphenyl)-6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a combination of dimethoxyphenyl, methylsulfanyl, and triazolo-bpyridazine moieties, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry. These molecules often exhibit unique pharmacological properties that make them valuable tools for studying biological pathways and developing new treatments for various diseases. The presence of the triazolo-bpyridazine core in this compound is particularly noteworthy, as it has been shown to possess potent activity against a range of biological targets. This core structure is known for its ability to modulate enzyme activity and interfere with signaling pathways involved in inflammation, cancer, and neurodegenerative disorders.

The dimethoxyphenyl substituent at the 3-position of the triazolo-bpyridazine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the methylsulfanyl group at the 6-position introduces a polar moiety that can enhance binding affinity to biological targets. The combination of these structural elements results in a molecule with high potential for further development into a therapeutic agent.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, derivatives of the triazolo-bpyridazine scaffold have been investigated for their anti-inflammatory and anticancer properties. These studies have demonstrated that modifications in the structure of these molecules can significantly alter their biological activity. The compound in question here is an example of how strategic functionalization can lead to the development of novel pharmacophores with enhanced efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex triazolo-bpyridazine core. These methods are essential for achieving the desired molecular architecture and ensuring that the final product meets stringent quality standards.

In terms of biological activity, preliminary studies suggest that 3-(3,4-dimethoxyphenyl)-6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine exhibits inhibitory effects on certain enzymes implicated in disease pathways. For example, it has shown potential as an inhibitor of kinases that play a role in cancer progression. Additionally, its interaction with other biological targets such as receptors and ion channels has been explored, revealing possible applications in treating neurological disorders.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes a drug is crucial for determining its effectiveness and safety profile. Preliminary data indicate that the compound has favorable pharmacokinetic characteristics, including good absorption and moderate metabolism rates. These findings are encouraging for further development into a clinical candidate.

One of the most exciting aspects of this research is the potential for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This approach has been instrumental in optimizing drug candidates and improving their therapeutic index. The complex structure of 3-(3,4-dimethoxyphenyl)-6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine offers numerous opportunities for such studies.

The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to clinical trials. However, advances in computational chemistry and high-throughput screening technologies have accelerated this process significantly. These tools allow researchers to predict how different compounds will behave biologically before conducting expensive wet-lab experiments. The compound discussed here is an example of how these technologies can be used to identify promising drug candidates rapidly.

In conclusion,852437-88-8 represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for heterocyclic compounds like this one,3-(3,4-dimethoxyphenyl)-6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazine holds great potential as a future therapeutic agent.